Cas no 284487-62-3 (Hexanedioyl-d8 Chloride)

• Product Name: Hexanedioyl-d8 Chloride
• CAS No: 284487-62-3
• MF: C₆H₈Cl₂O₂
• MW: 191.081813812256
• MDL: MFCD00190460
• CID: 915088
• PubChem ID: 16217397
• Update Time: 2025-05-22

Hexanedioyl-d8 Chloride Chemical and Physical Properties

Names and Identifiers

• adipoyl-d8 chloride
• DTXSID50584365
• Hexanedioyl-d8 chloride
• DB-319645
• 284487-62-3
• 2,2,3,3,4,4,5,5-octadeuteriohexanedioyl dichloride
• (?H?)hexanedioyl dichloride
• D98387
• (~2~H_8_)Hexanedioyl dichloride
• Adipoyl-d8 chloride, 98 atom % D
• Hexanedioyl-d8 Chloride

• MDL： MFCD00190460
• Inchi： 1S/C6H8Cl2O2/c7-5(9)3-1-2-4-6(8)10/h1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： PWAXUOGZOSVGBO-SVYQBANQSA-N
• SMILES： ClC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)Cl)=O

Computed Properties

• Exact Mass: 190.0403488g/mol
• Monoisotopic Mass: 190.0403488g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.313 g/mL at 25 °C(lit.)
• Boiling Point: 105-107 °C2 mm Hg(lit.)
• Flash Point: >230 °F

Hexanedioyl-d8 Chloride Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on Hexanedioyl-d8 Chloride

Hexanedioyl-d8 Chloride: A Comprehensive Overview

Hexanedioyl-d8 chloride, also known by its CAS number 284487-62-3, is a specialized chemical compound that has garnered attention in various scientific and industrial applications. This compound is a deuterated derivative of hexanedioic acid, where eight hydrogen atoms have been replaced with deuterium. The presence of deuterium in its structure imparts unique physical and chemical properties, making it valuable in fields such as materials science, analytical chemistry, and pharmaceutical research.

The synthesis of Hexanedioyl-d8 chloride involves advanced chemical processes that ensure the precise incorporation of deuterium atoms. This process typically begins with the deuterated precursor of hexanedioic acid, which undergoes a series of reactions to form the final product. The resulting compound is characterized by its high purity and stability, making it suitable for use in demanding applications. Recent studies have highlighted the importance of isotopic labeling in understanding molecular dynamics, and Hexanedioyl-d8 chloride has emerged as a key tool in this regard.

In terms of physical properties, Hexanedioyl-d8 chloride exhibits a melting point slightly higher than its non-deuterated counterpart due to the increased mass and altered bonding characteristics introduced by deuterium. Its solubility in common solvents is also influenced by these isotopic substitutions, which can be advantageous in certain chemical reactions. Researchers have explored its behavior under various conditions, revealing insights into its thermal stability and reactivity compared to standard hexanedioic acid derivatives.

The applications of Hexanedioyl-d8 chloride span multiple disciplines. In materials science, it serves as a precursor for synthesizing advanced polymers and high-performance materials. Its deuterated nature allows for precise tracking of molecular transformations during polymerization processes, providing valuable data for optimizing material properties. In analytical chemistry, Hexanedioyl-d8 chloride is employed as an internal standard in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, enhancing the accuracy and reproducibility of these techniques.

Recent advancements in pharmaceutical research have also brought Hexanedioyl-d8 chloride into focus. Its use as an intermediate in drug development enables scientists to study drug metabolism and pharmacokinetics with greater precision. By incorporating deuterium into drug molecules, researchers can better understand how these compounds behave within biological systems, leading to more effective therapeutic agents.

Moreover, the environmental impact of Hexanedioyl-d8 chloride has been a topic of interest among scientists. Studies have shown that its deuterated nature does not significantly alter its biodegradation pathways compared to non-deuterated analogs. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, Hexanedioyl-d8 chloride (CAS 284487-62-3) is a versatile compound with a wide range of applications across various scientific domains. Its unique isotopic properties make it an invaluable tool for researchers seeking to gain deeper insights into molecular behavior and material performance. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow even further.